Cas no 1448076-02-5 (1-(4-ethoxybenzoyl)-3-methanesulfonylpyrrolidine)

• Product Name: 1-(4-ethoxybenzoyl)-3-methanesulfonylpyrrolidine
• CAS No: 1448076-02-5
• MF: C₁₄H₁₉NO₄S
• MW: 297.369962930679
• CID: 6268327
• PubChem ID: 71805512
• Update Time: 2025-06-12

1-(4-ethoxybenzoyl)-3-methanesulfonylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxybenzoyl)-3-methanesulfonylpyrrolidine
• F6435-0369
• (4-ethoxyphenyl)-(3-methylsulfonylpyrrolidin-1-yl)methanone
• (4-ethoxyphenyl)(3-(methylsulfonyl)pyrrolidin-1-yl)methanone
• AKOS024557959
• 1448076-02-5

• Inchi： 1S/C14H19NO4S/c1-3-19-12-6-4-11(5-7-12)14(16)15-9-8-13(10-15)20(2,17)18/h4-7,13H,3,8-10H2,1-2H3
• InChI Key： CCMLJHMMZRRLET-UHFFFAOYSA-N
• SMILES： S(C)(C1CN(C(C2C=CC(=CC=2)OCC)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 297.10347926g/mol
• Monoisotopic Mass: 297.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 1-(4-ethoxybenzoyl)-3-methanesulfonylpyrrolidine

Introduction to 1-(4-ethoxybenzoyl)-3-methanesulfonylpyrrolidine (CAS No. 1448076-02-5) and Its Emerging Applications in Chemical Biology

1-(4-ethoxybenzoyl)-3-methanesulfonylpyrrolidine, identified by the chemical compound identifier CAS No. 1448076-02-5, is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a pyrrolidine core functionalized with an 4-ethoxybenzoyl group and a methanesulfonyl moiety, exhibits a unique structural framework that positions it as a versatile scaffold for the development of novel bioactive molecules. The combination of these structural elements not only imparts distinct chemical properties but also opens up diverse possibilities for its application in drug discovery and molecular pharmacology.

The pyrrolidine ring is a prominent motif in medicinal chemistry, known for its ability to mimic the conformational flexibility of natural amino acids, thereby facilitating the design of protease inhibitors and other enzyme-targeting agents. The presence of the 4-ethoxybenzoyl substituent introduces lipophilicity and electronic modulation, which can influence binding interactions with biological targets. Furthermore, the methanesulfonyl group enhances electrophilicity and polarity, contributing to the compound's solubility and reactivity in various biochemical assays. These structural features collectively make 1-(4-ethoxybenzoyl)-3-methanesulfonylpyrrolidine a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing small-molecule modulators targeting post-translational modifications (PTMs), which play crucial roles in cellular signaling and disease mechanisms. The 4-ethoxybenzoyl moiety in this compound suggests potential utility in designing inhibitors or probes that interact with modified proteins, such as phosphorylated or ubiquitinated targets. Additionally, the methanesulfonyl group can serve as a handle for further derivatization, enabling the creation of libraries of compounds with tailored biological activities. Such derivatives could be screened for their efficacy in modulating pathways relevant to cancer, inflammation, and neurodegenerative disorders.

One of the most compelling aspects of 1-(4-ethoxybenzoyl)-3-methanesulfonylpyrrolidine is its potential as a tool for investigating enzyme mechanisms and substrate recognition. The compound's structural similarity to natural substrates or intermediates may allow it to serve as a scaffold for covalent inhibitors or mechanism-based probes. For instance, its ability to undergo specific reactions with thiol-containing residues could be exploited to study proteases or other enzymes involved in disease pathways. Such studies not only advance our understanding of biological processes but also provide leads for the development of targeted therapies.

The synthesis of 1-(4-ethoxybenzoyl)-3-methanesulfonylpyrrolidine presents an interesting challenge due to the need to introduce both the 4-ethoxybenzoyl and methanesulfonyl groups at specific positions on the pyrrolidine ring. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or organometallic transformations, may be employed to achieve this goal with high regioselectivity and yield. The development of efficient synthetic routes is crucial for scaling up production and enabling further structural optimization.

From a computational chemistry perspective, virtual screening techniques can be leveraged to identify potential binding interactions between 1-(4-ethoxybenzoyl)-3-methanesulfonylpyrrolidine and biological targets. Molecular docking simulations can predict how this compound might interact with enzymes or receptors at an atomic level, providing insights into its binding affinity and mode of action. Such computational studies are often complemented by experimental validation using techniques like X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy to confirm predicted interactions.

The pharmacokinetic properties of 1-(4-ethoxybenzoyl)-3-methanesulfonylpyrrolidine are also critical considerations in its potential therapeutic applications. Factors such as solubility, metabolic stability, and membrane permeability must be evaluated to assess its suitability for drug development. In vitro assays can provide preliminary data on these properties, guiding decisions about whether further optimization is warranted before moving into preclinical studies.

In conclusion,1-(4-ethoxybenzoyl)-3-methanesulfonylpyrrolidine (CAS No. 1448076-02-5) represents a structurally intriguing molecule with significant potential in chemical biology and pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for designing novel bioactive compounds targeting various disease-related pathways. As research continues to uncover new applications for this compound,1-(4-ethoxybenzoyl)-3-methanesulfonylpyrrolidine is poised to play an important role in advancing our understanding of biological processes and developing next-generation therapeutics.